Cas no 1206079-91-5 (1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one)

1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one is a synthetic organic compound featuring a piperidine core substituted with a 3-methyl-1,2,4-oxadiazole moiety and a phenylbutanone side chain. This structure imparts potential utility in medicinal chemistry, particularly as a pharmacophore for targeting neurological or metabolic pathways. The oxadiazole ring enhances metabolic stability, while the piperidine scaffold contributes to favorable binding interactions with biological targets. The phenylbutanone segment may influence lipophilicity and bioavailability. This compound is of interest for research applications, including drug discovery and biochemical studies, due to its modular design and potential for further derivatization. Handling requires standard laboratory precautions due to its synthetic nature.
1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one structure
1206079-91-5 structure
Product Name:1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one
CAS No:1206079-91-5
MF:C18H23N3O2
MW:313.394124269485
CID:5364163
Update Time:2025-05-20

1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one
    • Inchi: 1S/C18H23N3O2/c1-14-19-18(23-20-14)16-10-12-21(13-11-16)17(22)9-5-8-15-6-3-2-4-7-15/h2-4,6-7,16H,5,8-13H2,1H3
    • InChI Key: MZRARLFJTIYOSH-UHFFFAOYSA-N
    • SMILES: C(N1CCC(C2ON=C(C)N=2)CC1)(=O)CCCC1=CC=CC=C1

1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one Pricemore >>

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Additional information on 1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one

Introduction to Compound CAS No. 1206079-91-5: 1-[4-(3-Methyl-1,2,4-Oxadiazol-5-yl)Piperidin-1-yl]-4-Phenylbutan-1-one

The compound CAS No. 1206079-91-5, also known as 1-[4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-4-phenylbutan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring fused with an oxadiazole moiety. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The oxadiazole ring in this compound is known to enhance the stability and bioavailability of molecules, making it a valuable structure for drug development. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to interact with biological systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as nucleophilic substitution, cyclization, and coupling reactions to achieve the desired product. The optimization of reaction conditions has been a focal point in recent studies, with efforts directed toward improving yield and purity while minimizing environmental impact.

In terms of pharmacological activity, this compound has shown potential as a modulator of enzyme activity and receptor binding. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

The structural uniqueness of this compound also lends itself to applications in materials science. Its heterocyclic framework can be utilized in the development of advanced polymers and materials with enhanced mechanical and thermal properties. Recent research has explored its use in creating self-healing materials and high-performance composites, highlighting its versatility across multiple disciplines.

In conclusion, the compound CAS No. 1206079-91-5 represents a significant advancement in organic chemistry with broad implications for both pharmaceutical and materials science. Its unique structure, combined with recent research findings, positions it as a key player in future innovations within these fields.

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